Cas no 1286703-88-5 (methyl 4-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-amidobenzoate)

• Product Name: methyl 4-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-amidobenzoate
• CAS No: 1286703-88-5
• MF: C₁₉H₁₆FN₃O₃S
• MW: 385.412046432495
• CID: 6239446
• PubChem ID: 52908052
• Update Time: 2025-05-25

methyl 4-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-amidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-amidobenzoate
• methyl 4-[[1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-carbonyl]amino]benzoate
• 1286703-88-5
• AKOS024534007
• VU0533718-1
• SR-01000926944
• F6155-0593
• methyl 4-(1-(4-fluorobenzo[d]thiazol-2-yl)azetidine-3-carboxamido)benzoate
• methyl 4-[1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-amido]benzoate
• SR-01000926944-1

• Inchi： 1S/C19H16FN3O3S/c1-26-18(25)11-5-7-13(8-6-11)21-17(24)12-9-23(10-12)19-22-16-14(20)3-2-4-15(16)27-19/h2-8,12H,9-10H2,1H3,(H,21,24)
• InChI Key： DUZLAUIGWTXRPC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N1CC(C(NC2C=CC(C(=O)OC)=CC=2)=O)C1)F

Computed Properties

• Exact Mass: 385.08964072g/mol
• Monoisotopic Mass: 385.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 99.8Ų

Additional information on methyl 4-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-amidobenzoate

Methyl 4-1-(4-Fluoro-1,3-Benzothiazol-2-yl)Azetidine-3-Amidobenzoate (CAS No. 1286703-88-5): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, methyl 4-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-amidobenzoate (CAS No. 1286703-88-5) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a benzothiazole core and an azetidine ring, is being explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique fluoro-substituted benzothiazole moiety, which often enhances bioavailability and metabolic stability in bioactive compounds.

The compound's methyl ester functionality further adds to its versatility, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of kinase inhibitors, a class of therapeutics targeting diseases like cancer and inflammatory disorders. Given the growing demand for small-molecule drugs, methyl 4-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-amidobenzoate is gaining traction as a scaffold for designing novel therapeutics.

One of the most searched questions in this context is: *"What are the potential applications of benzothiazole derivatives in medicine?"* This aligns with the compound's relevance, as benzothiazoles are known for their antimicrobial, antitumor, and anti-inflammatory properties. The incorporation of a fluoro atom in the structure, as seen in this compound, often improves binding affinity to biological targets, a feature highly sought after in drug design.

From a synthetic perspective, the azetidine-3-amidobenzoate segment introduces conformational rigidity, which can enhance selectivity in drug-receptor interactions. This is particularly important in the development of GPCR-targeted drugs, a hot topic in pharmaceutical research. The compound's CAS No. 1286703-88-5 is frequently queried in chemical databases, reflecting its utility in high-throughput screening and combinatorial chemistry.

Another trending topic is the role of fluorinated compounds in improving drug pharmacokinetics. The 4-fluoro substitution in this molecule exemplifies this trend, as fluorine atoms are known to modulate lipophilicity and membrane permeability. Such properties are critical for optimizing oral bioavailability, a key focus area in modern drug development.

In material science, the benzothiazole-azetidine hybrid structure offers potential for designing organic electronic materials. Researchers are investigating its use in OLEDs and photovoltaic cells, given the electron-rich nature of the benzothiazole ring. This dual applicability in pharmaceuticals and materials underscores the compound's interdisciplinary significance.

As the scientific community continues to explore methyl 4-1-(4-fluoro-1,3-benzothiazol-2-yl)azetidine-3-amidobenzoate, its CAS No. 1286703-88-5 remains a pivotal identifier for researchers and manufacturers alike. With advancements in AI-driven drug discovery, this compound is poised to play a role in the next generation of precision medicine, answering the rising demand for targeted and efficient therapies.